Cas no 1934554-31-0 (1-(2,2-Dimethylcyclopropyl)propane-1-sulfonyl chloride)

• Product Name: 1-(2,2-Dimethylcyclopropyl)propane-1-sulfonyl chloride
• CAS No: 1934554-31-0
• MF: C₈H₁₅ClO₂S
• MW: 210.721500635147
• CID: 5284482
• Update Time: 2025-10-28

1-(2,2-Dimethylcyclopropyl)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Dimethylcyclopropyl)propane-1-sulfonyl chloride
• 1-(2,2-Dimethylcyclopropyl)propane-1-sulfonylchloride
• CID 127016642

• Inchi： 1S/C8H15ClO2S/c1-4-7(12(9,10)11)6-5-8(6,2)3/h6-7H,4-5H2,1-3H3
• InChI Key： MGFYGWLAHAHRSJ-UHFFFAOYSA-N
• SMILES： ClS(C(CC)C1CC1(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 263
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5

Additional information on 1-(2,2-Dimethylcyclopropyl)propane-1-sulfonyl chloride

1-(2,2-Dimethylcyclopropyl)propane-1-sulfonyl Chloride

The compound 1-(2,2-Dimethylcyclopropyl)propane-1-sulfonyl Chloride (CAS No. 1934554-31-0) is a highly specialized organosulfur compound with significant applications in modern organic synthesis. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of sulfonamides, sulfonates, and other sulfur-containing compounds. The structure of this compound features a cyclopropane ring substituted with two methyl groups, which introduces unique electronic and steric properties that make it valuable in various chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of strained ring systems like cyclopropane derivatives in enhancing reactivity and selectivity in reactions. The 2,2-Dimethylcyclopropyl group in this compound contributes to its stability and reactivity due to the inherent strain in the cyclopropane ring. This strain can be effectively utilized in various cycloaddition reactions, making it a versatile building block in organic synthesis.

The sulfonyl chloride functional group (-SO₂Cl) is known for its high reactivity, particularly in nucleophilic substitution reactions. This makes 1-(2,2-Dimethylcyclopropyl)propane-1-sulfonyl Chloride an ideal precursor for synthesizing sulfonamides and sulfonate esters. These derivatives are extensively used in pharmaceuticals, agrochemicals, and materials science due to their unique biological activities and chemical properties.

One of the most notable applications of this compound is its use as a reagent in the formation of sulfonamides via nucleophilic aromatic substitution. Recent studies have demonstrated that the steric bulk introduced by the dimethylcyclopropyl group enhances the regioselectivity of such reactions, leading to higher yields and fewer byproducts. This has significant implications for the development of new drug candidates where precise control over molecular architecture is critical.

In addition to its role as a reagent, 1-(2,2-Dimethylcyclopropyl)propane-1-sulfonyl Chloride has been explored as a potential precursor for advanced materials. For instance, its ability to form stable sulfonate esters under mild conditions has been leveraged in the synthesis of novel polymers with tailored mechanical and thermal properties. These materials hold promise for applications in high-performance composites and advanced electronics.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically begins with the synthesis of the corresponding sulfinic acid derivative. Recent innovations in catalytic methods have enabled more efficient routes to these intermediates, reducing production costs and improving scalability. The use of transition metal catalysts has also been reported to enhance reaction rates and selectivities in key steps of its synthesis.

The unique combination of electronic effects and steric hindrance in 1-(2,2-Dimethylcyclopropyl)propane-1-sulfonyl Chloride makes it an attractive candidate for exploring new reaction pathways. For example, researchers have recently investigated its participation in tandem reactions where multiple transformations occur sequentially without isolation of intermediates. Such studies are expected to open new avenues for streamlined synthesis of complex molecules.

In conclusion, 1-(2,2-Dimethylcyclopropyl)propane-1-sulfonyl Chloride (CAS No. 1934554-31-0) stands out as a versatile and valuable compound in contemporary organic chemistry. Its distinctive structure endows it with reactivity patterns that are highly sought after in both academic research and industrial applications. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in shaping future advancements across diverse fields of chemistry.